Cas no 770-18-3 (N,n-dimethylaminomethyl-1-fluoro-4-benzene)

• Product Name: N,n-dimethylaminomethyl-1-fluoro-4-benzene
• CAS No: 770-18-3
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 1786311
• PubChem ID: 248796
• Update Time: 2025-04-21

N,n-dimethylaminomethyl-1-fluoro-4-benzene Chemical and Physical Properties

Names and Identifiers

• N,n-dimethylaminomethyl-1-fluoro-4-benzene
• (3-Fluor-benzyl)-dimethylamin
• 3-Fluor-benzyldimethylamin
• N,N-dimethyl-3-fluorobenzylamine, 3-fluorodimethylbenzylamine
• 3-fluorodimethylbenzylamine
• 3-fluoro-N,N-dimethylbenzylamine
• N,N-dimethyl-3-fluorobenzylamine
• (3-Fluor-benzyl)-dimethylamin, 3-Fluor-benzyldimethylamin
• N,N-dimethyl-3-fluorobenzylamine,3-fluorodimethylbenzylamine;3-fluorodimethylbenzylamine;N,N-dimethyl-3-fluorobenzylamine;3-fluoro-N,N-dimethylbenzylamine;
• 1-(3-Fluorophenyl)-N,N-dimethylmethanaminato
• NSC66251
• DTXSID30998289
• 3-Fluoro-N,N-dimethyl-Benzenemethanamine
• NSC-66251
• 770-18-3
• AKOS003962422
• SCHEMBL171949
• 1-(3-fluorophenyl)-N,N-dimethylmethanamine

• Inchi： 1S/C9H12FN/c1-11(2)7-8-4-3-5-9(10)6-8/h3-6H,7H2,1-2H3
• InChI Key： PVWQBWUMBSZSPU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN(C)C

Computed Properties

• Exact Mass: 153.09500
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 1.88730